Cas no 38232-05-2 (Pentatriacontanoic acid)

• Product Name: Pentatriacontanoic acid
• CAS No: 38232-05-2
• MF: C₃₅H₇₀O₂
• MW: 522.92911195755
• CID: 1488799
• PubChem ID: 5282595
• Update Time: 2025-04-21

Pentatriacontanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentatriacontanoic acid
• HVUCKZJUWZBJDP-UHFFFAOYSA-N
• Ceroplastic acid
• FA 35:0
• SCHEMBL336639
• UNII-M78J737BEQ
• 38232-05-2
• C35:0
• M78J737BEQ
• LMFA01010035
• DTXSID50415221
• Q2823251
• n-pentatriacontanoic acid
• FA(35:0)
• CHEBI:165440

• Inchi： 1S/C35H70O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35(36)37/h2-34H2,1H3,(H,36,37)
• InChI Key： HVUCKZJUWZBJDP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 522.5379
• Monoisotopic Mass: 522.53758147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 33
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids